Cas no 16562-13-3 (l-Stepholidine)

l-Stepholidine structure

Product Name:l-Stepholidine

CAS No:16562-13-3

MF:C₁₉H₂₁NO₄

MW:327.374345541

MDL:MFCD00211195

CID:192821

PubChem ID:6917970

Update Time:2025-04-19

l-Stepholidine Chemical and Physical Properties

Names and Identifiers

- 6H-Dibenzo[a,g]quinolizine-2,10-diol,5,8,13,13a-tetrahydro-3,9-dimethoxy-, (13aS)-
- (S)-3,9-Dimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[3,2-a]isoquinoline-2,10-diol
- (-)-Stepholidine
- (13aS)-3,9-dimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline-2,10-diol
- L-SPD
- Stepholidine
- L-STEPHOLIDINE
- L-STEPHOLIDINE, STEPHANIA INTERMEDICA
- 3,9-dimethoxy-13a-alpha-berbine-10-diol
- 3,9-dimethoxy-13a-alpha-berbine-2,10-diol
- l-2,10-dihydroxy-3,9-dimethyloxytetrahydropseudoberberine
- g)quinolizine-2,10-diol,5,8,13,13a-tetrahydro-3,9-dimethoxy-6h-dibenzo((
- L-STEPHOLIDINE95%
- S-Stepholidine
- 0UPX3E69W8
- L-(S)-Stepholidine
- 13
- DIB014
- GTPL8370
- STEPHOLIDINE [WHO-DD]
- HY-N6960
- SCHEMBL10001966
- FS-7029
- CHEMBL487387
- (12bS)-4,10-dimethoxy-7,8,12b,13-tetrahydro-5H-6-azatetraphene-3,11-diol
- STEPHOLIDINE, (-)-
- 13A.ALPHA.-BERBINE-2,10-DIOL, 3,9-DIMETHOXY-
- 6H-dibenzo(A,G)quinolizine-2,10-diol, 5,8,13,13A-tetrahydro-3,9-dimethoxy-, (13AS)-
- (S)-3,9-dimethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinoline-2,10-diol
- Q-100198
- (13AS)-5,8,13,13A-TETRAHYDRO-3,9-DIMETHOXY-6H-DIBENZO(A,G)QUINOLIZINE-2,10-DIOL
- HY-17415
- CS-1253
- BDBM50378584
- 6H-Dibenzo(a,g)quinolizine-2,10-diol, 5,8,13,13a-tetrahydro-3,9-dimethoxy-, (S)-
- 6H-Dibenzo[a,g]quinolizine-2,10-diol, 5,8,13,13a-tetrahydro-3,9-dimethoxy-, (13aS)-
- AKOS016843116
- 13a-alpha-BERBINE-2,10-DIOL, 3,9-DIMETHOXY-
- Q27088886
- UNII-0UPX3E69W8
- 16562-13-3
- MFCD00211195
- 13AALPHA-BERBINE-2,10-DIOL, 3,9-DIMETHOXY-
- DTXSID70937112
- L-Stepholidine; 6H-Dibenzo[a,g]quinolizine-2,10-diol, 5,8,13,13a-tetrahydro-3,9-dimethoxy-, (13aS)-; 13aa-Berbine-2,10-diol, 3,9-dimethoxy- (8CI); 6H-Dibenzo[a,g]quinolizine-2,10-diol, 5,8,13,13a-tetrahydro-3,9-dimethoxy-, (S)-; (13aS)-5,8,13,13a-Tetrahydro-3,9-dimethoxy
- DTXCID70225940
- 6H-Dibenzo(a,g)quinolizine-2,10-diol, 5,8,13,13a-tetrahydro-3,9-dimethoxy-, (S)-(9CI)
- DTXSID00274461
- l-Stepholidine
- MDL： MFCD00211195
- Inchi： 1S/C19H21NO4/c1-23-18-8-12-5-6-20-10-14-11(3-4-16(21)19(14)24-2)7-15(20)13(12)9-17(18)22/h3-4,8-9,15,21-22H,5-7,10H2,1-2H3/t15-/m0/s1
- InChI Key： JKPISQIIWUONPB-HNNXBMFYSA-N
- SMILES： O(C)C1=C(C=CC2=C1CN1CCC3C=C(C(=CC=3[C@@H]1C2)O)OC)O

Computed Properties

Exact Mass: 327.14700
Monoisotopic Mass: 327.147058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.2
Molecular Weight: 327.4
XLogP3: 2.6

Experimental Properties

Color/Form: Powder
Density: 1.37
Melting Point: 120-1220C
Boiling Point: 524 °C at 760 mmHg
Flash Point: 270.7 °C
Refractive Index: 1.679
PSA: 62.16000
LogP: 2.70840

l-Stepholidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

l-Stepholidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

l-Stepholidine Pricemore >>

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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024346-10mg	l-Stepholidine	16562-13-3	98%()	10mg	￥10170	2024-05-25
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Chemenu	CM411492-10mg	6H-Dibenzo[a,g]quinolizine-2,10-diol, 5,8,13,13a-tetrahydro-3,9-dimethoxy-, (13aS)-	16562-13-3	95%+	10mg	$***	2023-03-30
Aaron	AR001WYG-1mg	6H-Dibenzo[a,g]quinolizine-2,10-diol, 5,8,13,13a-tetrahydro-3,9-dimethoxy-, (13aS)-	16562-13-3	98%	1mg	$508.00	2025-01-21

l-Stepholidine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:16562-13-3)左旋千金藤啶碱

Order Number:LE1708557

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

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Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:16562-13-3)l-Stepholidine

Order Number:A882386

Stock Status:in Stock

Quantity:5mg/20mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:06

Price ($):548.0/1810.0

Email:sales@amadischem.com

Product Official Link

l-Stepholidine Related Literature

1. Rapid and simultaneous determination of 22 constituents in Menispermi Rhizoma by ultra-performance liquid chromatography tandem triple quadrupole mass spectrometry

Jinxia Wei,Kunna Cui,Yueying Du,Jia Yu,Zhen Jiang,Xingjie Guo Anal. Methods 2017 9 3029
2. Biologically active isoquinoline alkaloids with drug-like properties from the genus Corydalis

M. Iranshahy,R. J. Quinn,M. Iranshahi RSC Adv. 2014 4 15900
3. Stephapierrines A–H, new tetrahydroprotoberberine and aporphine alkaloids from the tubers of Stephania pierrei Diels and their anti-cholinesterase activities

Waraluck Chaichompoo,Pornchai Rojsitthisak,Wachirachai Pabuprapap,Yuttana Siriwattanasathien,Pathumwadee Yotmanee,Woraphot Haritakun,Apichart Suksamrarn RSC Adv. 2021 11 21153
4. Natural products as a source of Alzheimer's drug leads

Philip Williams,Analia Sorribas,Melanie-Jayne R. Howes Nat. Prod. Rep. 2011 28 48
5. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1986 3 153

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:16562-13-3)左旋千金藤啶碱

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:16562-13-3)l-Stepholidine

Purity:99%/99%

Quantity:5mg/20mg

Price ($):548.0/1810.0

Cas no 16562-13-3 (l-Stepholidine)

l-Stepholidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

l-Stepholidine Security Information

l-Stepholidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

l-Stepholidine Pricemore >>

l-Stepholidine Suppliers

l-Stepholidine Related Literature

Related Categories

16562-13-3 (l-Stepholidine) Related Products